Cas no 145105-05-1 (3-(1-Benzylpyrrolidin-3-yl)pyridine)

• Product Name: 3-(1-Benzylpyrrolidin-3-yl)pyridine
• CAS No: 145105-05-1
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 1088711
• PubChem ID: 19959038
• Update Time: 2025-05-25

3-(1-Benzylpyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzylpyrrolidin-3-yl)pyridine
• 145105-05-1
• F1967-3099
• AB70330
• Pyridine, 3-[1-(phenylmethyl)-3-pyrrolidinyl]-
• AKOS022173902
• SCHEMBL8844573
• DTXSID90601469

• MDL： MFCD13190390
• Inchi： 1S/C16H18N2/c1-2-5-14(6-3-1)12-18-10-8-16(13-18)15-7-4-9-17-11-15/h1-7,9,11,16H,8,10,12-13H2
• InChI Key： TZXWQOSUDSSVMQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13

Additional information on 3-(1-Benzylpyrrolidin-3-yl)pyridine

Professional Introduction to 3-(1-Benzylpyrrolidin-3-yl)pyridine (CAS No. 145105-05-1)

3-(1-Benzylpyrrolidin-3-yl)pyridine, a compound with the chemical identifier CAS No. 145105-05-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule's core structure, featuring a benzylpyrrolidine moiety linked to a pyridine ring, provides a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 3-(1-Benzylpyrrolidin-3-yl)pyridine involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The benzylpyrrolidine component is typically introduced through nucleophilic substitution reactions, where a halogenated benzyl group reacts with a protected pyrrolidine derivative. Subsequent deprotection and functionalization steps yield the desired product with high purity and yield. These synthetic routes underscore the importance of precision and control in pharmaceutical manufacturing, ensuring that the final product meets stringent quality standards.

Recent research has demonstrated the compound's promise as a lead molecule in drug discovery. Its dual functionality—the presence of both the benzylpyrrolidine and pyridine rings—makes it an attractive candidate for further derivatization. For instance, studies have explored its potential as an intermediate in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine ring, in particular, is known for its ability to interact with biological targets, making it a valuable component in medicinal chemistry.

The benzylpyrrolidine moiety adds another layer of complexity and functionality to the molecule. This structural feature has been implicated in enhancing binding affinity and selectivity when interacting with biological receptors. Researchers have leveraged this property to design molecules that exhibit improved pharmacokinetic profiles. For example, modifications to the benzyl group have been shown to modulate solubility and metabolic stability, key factors in drug development.

In vitro studies have provided preliminary insights into the biological activity of 3-(1-Benzylpyrrolidin-3-yl)pyridine. Initial assays have revealed potential interactions with enzymes and receptors involved in signal transduction pathways. These findings are particularly intriguing given the growing interest in targeted therapies that modulate such pathways for therapeutic benefit. The compound's ability to engage with multiple targets suggests it may have broad applications across various therapeutic areas.

The integration of computational chemistry has further accelerated the exploration of 3-(1-Benzylpyrrolidin-3-yl)pyridine's potential. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These simulations have helped researchers identify key pharmacophores within the molecule, guiding experimental efforts toward more effective derivatives. The synergy between experimental synthesis and computational analysis exemplifies the modern approach to drug discovery.

The pharmaceutical industry continues to invest in innovative compounds like 3-(1-Benzylpyrrolidin-3-yl)pyridine due to its versatility and potential therapeutic value. Ongoing clinical trials are evaluating derivatives of this compound for their efficacy in treating neurological disorders and autoimmune conditions. The results from these trials are expected to provide further validation for its role as a pharmacological tool.

Environmental considerations also play a crucial role in the development of new pharmaceuticals. The synthesis of 3-(1-Benzylpyrrolidin-3-yl)pyridine has been optimized to minimize waste and reduce environmental impact. Green chemistry principles have been incorporated into production processes, ensuring that the compound is developed sustainably while maintaining high standards of quality.

Future research directions for 3-(1-Benzylpyrrolidin-3-yl)pyridine include exploring its role in combination therapies and investigating its potential as an adjuvant in vaccine development. The compound's unique structural features make it amenable to diverse modifications, allowing researchers to tailor its properties for specific applications. As our understanding of biological systems grows, so too does the potential for this compound to contribute to novel treatments.

In conclusion, 3-(1-Benzylpyrrolidin-3-yl)pyridine (CAS No. 145105-05-1) stands as a testament to the progress occurring at the intersection of chemistry and medicine. Its structural complexity, synthetic accessibility, and promising biological activity position it as a valuable asset in pharmaceutical research. As scientists continue to uncover new applications for this compound, it is likely to remain a cornerstone of drug discovery efforts for years to come.